([1-(Ethoxymethyl)cyclopropyl]methyl)amine hydrochloride
Overview
Description
“([1-(Ethoxymethyl)cyclopropyl]methyl)amine hydrochloride” is a chemical compound with the CAS Number: 1332529-10-8 . It has a molecular weight of 165.66 and its IUPAC name is [1-(ethoxymethyl)cyclopropyl]methanamine hydrochloride . The compound is a solid at room temperature .
Physical And Chemical Properties Analysis
This compound is a solid at room temperature . More detailed physical and chemical properties such as melting point, boiling point, and solubility were not available in the search results.Scientific Research Applications
Chemical Synthesis and Modification
Studies have highlighted the synthesis and chemical modification of compounds related to ([1-(Ethoxymethyl)cyclopropyl]methyl)amine hydrochloride. For instance, the formation of N-substituted derivatives, including the cyclopropylmethyl variant, was explored to investigate their potential activity in specific pharmacological profiles. These compounds were synthesized through a series of chemical reactions involving key intermediates and subsequent modifications to explore their biological activity. Although the specific compound was not directly studied, these works provide a framework for understanding the chemical behavior and potential applications of structurally similar compounds (Jacoby et al., 1981).
Bioconjugation in Aqueous Media
Research has been conducted on the mechanism of amide formation between carboxylic acid and amine in aqueous media using carbodiimide hydrochlorides. Although the study focused on 1-ethyl-3-(3-(dimethylamino)propyl)carbodiimide hydrochloride (EDC), the insights into the reactivity of carbodiimide in water and the formation of urea derivatives and amides under specific conditions could be relevant for understanding the behavior of similar compounds in biological or chemical synthesis contexts (Nakajima & Ikada, 1995).
Nucleoside Inhibitors
Compounds structurally related to ([1-(Ethoxymethyl)cyclopropyl]methyl)amine hydrochloride have been synthesized as potent inhibitors of specific biological pathways. For example, the synthesis of acyclic nucleosides demonstrated potent inhibitory effects on uridine phosphorylase, an enzyme involved in nucleotide metabolism. These findings highlight the potential of such compounds in developing therapeutic agents or biological tools (Lin & Liu, 1985).
Cycloaddition Reactions for Synthesis
The principles of 1,2-cyano-hydroxylation of olefins were applied to prepare 1,2-cyano-amines, showcasing the versatility of cyclopropyl-containing compounds in chemical synthesis. This study might provide a basis for understanding the reactivity of ([1-(Ethoxymethyl)cyclopropyl]methyl)amine hydrochloride in similar cycloaddition reactions or its potential as an intermediate in the synthesis of complex molecules (Bach et al., 1994).
Safety And Hazards
properties
IUPAC Name |
[1-(ethoxymethyl)cyclopropyl]methanamine;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H15NO.ClH/c1-2-9-6-7(5-8)3-4-7;/h2-6,8H2,1H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MXNCTFVHFJINEN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOCC1(CC1)CN.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H16ClNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
165.66 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
{[1-(Ethoxymethyl)cyclopropyl]methyl}amine hydrochloride |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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